Cas no 64943-90-4 (5,6-Methylenedioxy-2-phenylindole)
64943-90-4 structure
Product Name:5,6-Methylenedioxy-2-phenylindole
CAS No:64943-90-4
MF:C15H11NO2
MW:237.253343820572
MDL:MFCD00798602
CID:90288
PubChem ID:4067102
Update Time:2025-04-18
5,6-Methylenedioxy-2-phenylindole Chemical and Physical Properties
Names and Identifiers
-
- 5,6-Methylenedioxy-2-phenylindole
- 6-phenyl-5H-[1,3]dioxolo[4,5-f]indole
- 64943-90-4
- DTXSID70398966
- CS-0205969
- A834920
- AKOS024285609
- FT-0640981
- MFCD00798602
- BS-23308
- DB-054749
-
- MDL： MFCD00798602
- Inchi： 1S/C15H11NO2/c1-2-4-10(5-3-1)12-6-11-7-14-15(18-9-17-14)8-13(11)16-12/h1-8,16H,9H2
- InChI Key： OURPDRQDIRKULF-UHFFFAOYSA-N
- SMILES： O1COC2C=C3C=C(C4C=CC=CC=4)NC3=CC1=2
Computed Properties
- Exact Mass: 237.07900
- Monoisotopic Mass: 237.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.5
- Topological Polar Surface Area: 34.2A^2
Experimental Properties
- Color/Form: Powder.
- Density: 1.33
- Boiling Point: 455.8°C at 760 mmHg
- Flash Point: 163.4°C
- Refractive Index: 1.704
- PSA: 34.25000
- LogP: 3.56360
- Solubility: Not determined
5,6-Methylenedioxy-2-phenylindole Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5,6-Methylenedioxy-2-phenylindole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB125603-1 g |
5,6-Methylenedioxy-2-phenylindole, 97%; . |
64943-90-4 | 97% | 1g |
€84.40 | 2023-05-10 | |
| abcr | AB125603-5 g |
5,6-Methylenedioxy-2-phenylindole, 97%; . |
64943-90-4 | 97% | 5g |
€243.00 | 2023-05-10 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B21065-1g |
5,6-Methylenedioxy-2-phenylindole, 97% |
64943-90-4 | 97% | 1g |
￥981.00 | 2023-02-26 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B21065-5g |
5,6-Methylenedioxy-2-phenylindole, 97% |
64943-90-4 | 97% | 5g |
￥3943.00 | 2023-02-26 | |
| eNovation Chemicals LLC | D963596-1g |
5,6-METHYLENEDIOXY-2-PHENYLINDOLE |
64943-90-4 | 97% | 1g |
$210 | 2023-09-04 | |
| abcr | AB125603-1g |
5,6-Methylenedioxy-2-phenylindole, 97%; . |
64943-90-4 | 97% | 1g |
€84.30 | 2025-03-19 | |
| abcr | AB125603-5g |
5,6-Methylenedioxy-2-phenylindole, 97%; . |
64943-90-4 | 97% | 5g |
€241.00 | 2025-03-19 | |
| A2B Chem LLC | AB68655-1g |
5,6-Methylenedioxy-2-phenylindole |
64943-90-4 | 97% | 1g |
$131.00 | 2024-04-19 | |
| A2B Chem LLC | AB68655-5g |
5,6-Methylenedioxy-2-phenylindole |
64943-90-4 | 97% | 5g |
$478.00 | 2024-04-19 | |
| Aaron | AR003MZF-1g |
5,6-Methylenedioxy-2-phenylindole |
64943-90-4 | 97% | 1g |
$175.00 | 2025-02-10 |
5,6-Methylenedioxy-2-phenylindole Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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